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Introduction
Copper azide (CA) is emerging as a critical primary explosive for the next generation of

miniaturized explosive systems and micro-initiators.[1][2][3] Its high energy density and

environmentally benign nature make it a promising lead-free alternative to traditional materials.

[4][5] However, the inherent high electrostatic sensitivity of pure copper azide has historically

limited its practical application.[1][5] Recent advancements in materials science have led to the

development of copper azide composites with significantly improved safety characteristics

without compromising their superior initiation performance.[1][6]

These application notes provide a comprehensive overview of the initiation capabilities of

various copper azide-based materials in miniaturized systems. Detailed experimental

protocols for the synthesis and testing of these materials are presented to enable researchers

to replicate and build upon these findings.

Quantitative Performance Data
The initiation ability and safety profile of copper azide and its composites have been

extensively characterized. The following tables summarize key quantitative data from recent

studies, providing a comparative analysis of different formulations.

Table 1: Electrostatic Sensitivity of Copper Azide and Composites
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Material
Electrostatic Sensitivity
(E50, mJ)

Reference

Raw Copper Azide 0.05 [1]

CA-HP Film 3.8 [1]

[email protected]–N3 Film 4.06 [1]

CA/C Composite 1.06 [2][7]

CA/SA Composite 0.92 [1][3][8]

[email protected] Composite 1.47 [1]

CNTs-based Composite 3.18 [1]

CA/CuTCNQ Film 0.19 - 12.3 [1]

MOF-derived CA Film 9 [9]

CA-HPCH 1.1 [10]

Table 2: Initiation Performance of Copper Azide Composites
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Initiator Material
Secondary
Explosive

Minimum Initiating
Charge (mg)

Reference

CA-HP Film - 1 [1]

[email protected]–N3

Film
CL-20 - [1]

CA/C Composite CL-20 1.0 [1][3][7][8]

CA/SA Composite CL-20 2.65 [7]

Copper-based azide

(30 nm precursor)
CL-20, HNS-IV 0.8 [4]

Copper-based azide

(60 nm precursor)
CL-20, HNS-IV 0.8 [4]

Copper-based azide

(100 nm precursor)
CL-20 1.6 [4]

[Cu(N3)2(MTZ)] RDX 5 [11]

Experimental Protocols
Protocol 1: In-situ Synthesis of Copper Azide/Carbon
Nanosheet (CA/C) Composite
This protocol describes the synthesis of a high-performance copper azide composite with

enhanced electrostatic safety, adapted from methodologies reported in recent literature.[2][3][7]

Materials:

Layered copper hydroxide nanosheets intercalated with salicylic acid (precursor)

Argon gas

Hydrazoic acid (HN3) gas

Tube furnace
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Gas flow control system

Procedure:

Carbonization: Place the layered copper hydroxide precursor in a tube furnace. Heat the

precursor under an argon atmosphere to induce carbonization, forming a porous carbon

nanostructure with embedded copper nanoparticles.

Azidation: Introduce a controlled flow of hydrazoic acid gas into the tube furnace. The copper

nanoparticles will react in-situ with the hydrazoic acid to form copper azide nanorods

embedded within the carbon nanosheets. The reaction time is typically around 3 hours.[7]

Purging: After the azidation reaction is complete, purge the system with inert gas to remove

any residual hydrazoic acid.

Sample Collection: Carefully collect the synthesized CA/C composite for characterization

and device fabrication.

Protocol 2: Fabrication and Testing of a Miniaturized
Initiator
This protocol outlines the fabrication of a micro-initiator and the subsequent testing of its ability

to detonate a secondary explosive.[4][7]

Materials:

Synthesized copper azide composite (e.g., CA/C)

Micro-initiator housing (e.g., MEMS-fabricated silicon substrate with a bridge wire)

Secondary explosive pellet (e.g., CL-20, HNS-IV)

High-speed camera

Power source for bridge wire initiation

Detonation witness plate
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Procedure:

Charge Loading: Carefully load a precise amount of the copper azide composite into the

micro-initiator housing. For example, 1.0 mg of CA/C has been shown to be effective.[7]

Assembly: Assemble the micro-initiator with the secondary explosive pellet in a test fixture.

Ensure intimate contact between the initiator output and the secondary explosive.

Initiation: Apply a current pulse to the bridge wire of the micro-initiator to initiate the copper
azide composite.

Data Acquisition: Use a high-speed camera to record the detonation event. The time from

bridge wire burst to detonation of the secondary explosive can be measured. For CA/C, a

pyrophoric time of 7.8 µs has been reported.[7]

Performance Evaluation: Examine the detonation witness plate for evidence of a successful

detonation of the secondary explosive.

Visualizations
Experimental Workflow for CA/C Synthesis and Initiator
Testing
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Protocol 1: CA/C Composite Synthesis

Protocol 2: Micro-Initiator Fabrication & Testing
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Caption: Workflow for synthesis of CA/C composite and its use in a micro-initiator.
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Logical Relationship of Copper Azide Properties for
Miniaturized Systems

Key Properties of Copper Azide Composites

Application in Miniaturized Systems
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Caption: Relationship between key properties and application of copper azide composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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